Cas no 2227712-63-0 ((1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227712-63-0
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 6304071
• PubChem ID: 165945914
• Update Time: 2025-05-20

(1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 2227712-63-0
• EN300-1952473

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(15)5-1-2-6-7(3-5)14-4-13-6/h1-4,8,15H,(H,13,14)/t8-/m0/s1
• InChI Key： JOKJFKLHTONDFF-QMMMGPOBSA-N
• SMILES： FC([C@H](C1=CC=C2C(=C1)NC=N2)O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9Ų

Additional information on (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227712-63-0)

(1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227712-63-0) is a chiral fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a 1H-1,3-benzodiazol-5-yl moiety linked to a trifluoroethanol group, making it a valuable intermediate for drug discovery and material science applications. Its unique structural properties, including the presence of a trifluoromethyl group, enhance its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

The growing interest in fluorinated compounds like (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol stems from their ability to improve drug efficacy and reduce side effects. Researchers are increasingly focusing on chiral synthesis and asymmetric catalysis to produce enantiomerically pure forms of such compounds, as they often exhibit superior biological activity. The CAS No. 2227712-63-0 is particularly noteworthy for its potential in developing kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry.

In addition to its pharmaceutical applications, (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol is also explored in agrochemical research. The trifluoromethyl group is known to enhance the pesticidal activity of compounds, making this molecule a candidate for next-generation crop protection agents. Recent studies highlight its role in designing sustainable pesticides with lower environmental impact, aligning with global trends toward greener chemistry.

The synthesis of (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol typically involves enantioselective reduction of the corresponding ketone precursor. Advanced techniques such as enzymatic catalysis and transition metal-catalyzed hydrogenation are employed to achieve high enantiomeric excess (ee). These methods are not only efficient but also align with the principles of green chemistry, reducing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 2227712-63-0 is rising, driven by its versatility in drug discovery and material science. Suppliers and manufacturers are investing in scalable synthesis routes to meet the needs of academic and industrial researchers. The compound’s chiral purity and structural novelty make it a sought-after building block for innovative applications.

In summary, (1S)-1-(1H-1,3-benzodiazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227712-63-0) represents a promising candidate for multiple high-value applications. Its combination of fluorine chemistry, chirality, and bioactivity positions it at the forefront of modern chemical research. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.